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Compound of Interest

Compound Name: Emixustat Hydrochloride

Cat. No.: B560035

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential guidance on the
personal protective equipment (PPE), handling procedures, and disposal of Emixustat
Hydrochloride, a visual cycle modulator. The following information is based on general safety
guidelines for hazardous drugs and available data for Emixustat Hydrochloride.

Hazard Identification and Classification

Emixustat Hydrochloride is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):

Hazard Class Hazard Statement GHS Code
Acute toxicity, Oral Harmful if swallowed H302
Skin corrosion/irritation Causes skin irritation H315

Serious eye damage/eye ) o
o Causes serious eye irritation H319
irritation

Specific target organ toxicity — ] o
) May cause respiratory irritation ~ H335
Single exposure

Personal Protective Equipment (PPE)
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Consistent with guidelines for handling hazardous drugs, the following PPE is recommended
when working with Emixustat Hydrochloride.[1][2]

PPE Category Item Specification

Two pairs of chemotherapy-
Hand Protection Gloves rated, powder-free, disposable

gloves.[1]

Disposable, lint-free, long-
Body Protection Gown sleeved gown that is resistant

to hazardous drugs.[1]

Chemical splash goggles and
] Safety Goggles and Face ]
Eye and Face Protection Shield a face shield should be worn to
ie
protect against splashes.

A NIOSH-approved respirator
) ) ) (e.g., N95) should be used
Respiratory Protection Respirator )
when handling the powder

form to avoid inhalation.[3]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling Emixustat
Hydrochloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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